Cas no 2138235-50-2 (2-Chloro-4-(2-methylphenyl)-1,3-thiazole-5-sulfonyl chloride)

• Product Name: 2-Chloro-4-(2-methylphenyl)-1,3-thiazole-5-sulfonyl chloride
• CAS No: 2138235-50-2
• MF: C₁₀H₇Cl₂NO₂S₂
• MW: 308.204077959061
• CID: 5814437
• PubChem ID: 165749584
• Update Time: 2025-08-05

2-Chloro-4-(2-methylphenyl)-1,3-thiazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(2-methylphenyl)-1,3-thiazole-5-sulfonyl chloride
• 2138235-50-2
• EN300-739703
• 2-Chloro-4-(2-methylphenyl)-1,3-thiazole-5-sulfonyl chloride

• Inchi： 1S/C10H7Cl2NO2S2/c1-6-4-2-3-5-7(6)8-9(17(12,14)15)16-10(11)13-8/h2-5H,1H3
• InChI Key： ZQZJDLMGQZUZGD-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C2C=CC=CC=2C)N=C(S1)Cl)(=O)=O

Computed Properties

• Exact Mass: 306.9295262g/mol
• Monoisotopic Mass: 306.9295262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-Chloro-4-(2-methylphenyl)-1,3-thiazole-5-sulfonyl chloride

2-Chloro-4-(2-methylphenyl)-1,3-thiazole-5-sulfonyl chloride (CAS No. 2138235-50-2): A Comprehensive Overview

The compound 2-Chloro-4-(2-methylphenyl)-1,3-thiazole-5-sulfonyl chloride, identified by the CAS number 2138235-50-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound features a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of a sulfonyl chloride group at position 5 and a chlorine atom at position 2 introduces unique electronic properties and reactivity, making it an invaluable building block in modern chemical synthesis.

Recent studies have highlighted the potential of thiazole-based sulfonyl chlorides in drug discovery. Researchers have demonstrated that the thiazole ring can serve as a versatile scaffold for designing bioactive molecules with improved pharmacokinetic profiles. For instance, the substitution pattern on the thiazole ring plays a critical role in modulating the compound's solubility, permeability, and binding affinity to target proteins. The methyl group at position 4 of the phenyl ring in this compound further enhances its stability and lipophilicity, making it an attractive candidate for developing small-molecule inhibitors against various disease targets.

In addition to its role in pharmaceuticals, 2-Chloro-4-(2-methylphenyl)-1,3-thiazole-5-sulfonyl chloride has found applications in materials science. The sulfonyl chloride group is known to react with amines to form sulfonamides, which are integral components of high-performance polymers and coatings. Recent advancements in polymer chemistry have leveraged this reactivity to develop self-healing materials with enhanced durability and resistance to environmental factors. Furthermore, the sulfur-containing functional groups in this compound contribute to its thermal stability and mechanical strength when incorporated into polymer matrices.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazole ring system. Recent innovations in catalytic methods have enabled more efficient and environmentally friendly routes to synthesize this compound. For example, the use of transition metal catalysts such as palladium has been reported to facilitate key transformations like Suzuki-Miyaura coupling reactions. These methods not only improve yield but also reduce the environmental footprint associated with traditional synthetic pathways.

From an environmental perspective, understanding the fate and behavior of sulfonyl chlorides in natural systems is crucial for ensuring sustainable chemical practices. Studies have shown that these compounds can undergo hydrolysis under certain conditions, leading to the formation of sulfonic acids. However, their persistence in aquatic environments remains a topic of active research. Regulatory agencies continue to monitor the use and disposal of such compounds to mitigate potential risks to ecosystems.

In conclusion, 2-Chloro-4-(2-methylphenyl)-1,3-thiazole-5-sulfonyl chloride stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties make it an essential intermediate for developing innovative solutions in drug discovery, materials science, and beyond. As research continues to uncover new potential uses for this compound, its role in advancing modern chemistry is expected to grow significantly.